Cyclogregatin

• CAS RN: 120167-25-1
• Molecular Formula: C15H18O4
• Molecular Weight: 262.3 g/mol
• IUPAC Name: 2-[(1E,3E)-hexa-1,3-dienyl]-2,6-dimethyl-5,6-dihydrofuro[2,3-b]pyran-3,4-dione
• InChI: InChI=1S/C15H18O4/c1-4-5-6-7-8-15(3)13(17)12-11(16)9-10(2)18-14(12)19-15/h5-8,10H,4,9H2,1-3H3/b6-5+,8-7+
• InChI Key: CELZYTLJFHLTOR-BSWSSELBSA-N
• Isomeric SMILES: CC/C=C/C=C/C1(C(=O)C2=C(O1)OC(CC2=O)C)C
• SMILES: CCC=CC=CC1(C(=O)C2=C(O1)OC(CC2=O)C)C
• synonyms: cyclogregatin

Description

Cyclogregatin is a compound that has been extensively researched for its potential in various scientific applications. This compound is a potent inhibitor of the protein kinases, which are important regulators of cellular processes. The unique structure of this compound allows it to bind to the active site of protein kinases, thereby inhibiting their activity.

Scientific Research Applications

1. Role in Cell Cycle Regulation

• Cyclin D1 as a Therapeutic Target : Cyclin D1, a cell cycle-regulatory molecule, is up-regulated at inflammation sites. Targeted nanoparticles loaded with Cyclin D1 siRNA demonstrated its potential as an anti-inflammatory target, suggesting its broader implications in therapeutic settings (Peer et al., 2008).
• Cyclin A and Cellular Proliferation : Antisense oligodeoxynucleotides to PCNA cyclin (Cyclin A) in Balb/c3T3 cells showed complete suppression of DNA synthesis and mitosis, indicating its importance in cell cycle progression and potential as a therapeutic target (Jaskulski et al., 1988).

2. Immunosuppressive Mechanism

• Cyclosporin A and FK-506 : These agents, including cyclosporin A, are critical in preventing graft rejection during tissue transplantation. Their molecular mechanism of action, besides immunosuppressive functions, led to the identification of new gene families, expanding the understanding of signaling pathways in lymphocytic and other cell types (Siekierka & Sigal, 1992).

3. Therapeutic Applications

• Cancer-Targeting Peptides : Research on structurally constrained peptides, such as cyclization, has been shown to enhance selective binding, uptake, potency, and stability of linear precursors, with implications for cancer imaging and therapy (Roxin & Zheng, 2012).
• Cyclotides as Drug Design Basis : Cyclotides, circular miniproteins from plants, have shown potential in pharmaceutical and agricultural applications due to their unique structures and high stability. They have been considered for therapeutic applications and as templates for drug design (Craik et al., 2012).